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Compound of Interest

Compound Name: 4-Chloro-2-methylbutan-1-ol

Cat. No.: B15363494 Get Quote

In-Depth Technical Guide: 4-Chloro-2-
methylbutan-1-ol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet comprehensive overview of the key identifiers for

the chemical compound 4-Chloro-2-methylbutan-1-ol. The information is presented to be of

maximal utility for professionals in research and development.

Core Identifiers and Properties
A clear and structured presentation of the fundamental data for 4-Chloro-2-methylbutan-1-ol
is essential for its unambiguous identification and use in experimental settings. The following

table summarizes the primary chemical identifiers and computed properties for this compound.
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Identifier Type Data

CAS Number 38300-73-1[1]

IUPAC Name 4-chloro-2-methylbutan-1-ol[1]

Molecular Formula C5H11ClO[1]

Molecular Weight 122.59 g/mol [1]

Canonical SMILES CC(CCCl)CO[1]

InChI
InChI=1S/C5H11ClO/c1-5(4-7)2-3-6/h5,7H,2-

4H2,1H3[1]

InChIKey RMPDSRDWNMVNNJ-UHFFFAOYSA-N[1]

Experimental Protocols
A comprehensive search of publicly available scientific literature and chemical databases did

not yield specific, detailed experimental protocols for the synthesis, purification, or biological

assay of 4-Chloro-2-methylbutan-1-ol. While general synthetic methods for haloalcohols are

well-established in organic chemistry, protocols tailored to this specific molecule are not readily

accessible.

Researchers interested in working with this compound may need to adapt known procedures

for similar molecules or develop novel synthetic and analytical methods.

Visualized Data and Workflows
To aid in the conceptual understanding of the compound's identification and potential

experimental handling, the following diagrams are provided.
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Figure 1: Identifiers for 4-Chloro-2-methylbutan-1-ol

4-Chloro-2-methylbutan-1-ol

CAS: 38300-73-1

is identified by

IUPAC: 4-chloro-2-methylbutan-1-ol

is named

Formula: C5H11ClO

is described by

SMILES: CC(CCCl)CO

is represented as
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A diagram of the identifiers for 4-Chloro-2-methylbutan-1-ol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15363494?utm_src=pdf-body-img
https://www.benchchem.com/product/b15363494?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15363494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Generic Experimental Workflow

Synthesis & Purification

Characterization

Application

Chemical Synthesis

Purification (e.g., Distillation, Chromatography)

Structural Analysis (NMR, MS)

Purity Assessment (GC, HPLC)

Biological Activity Screening

Data Analysis

Click to download full resolution via product page

A generic workflow for chemical synthesis and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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